![molecular formula C13H10F5NOS B1443838 2-Amino-5-(pentafluorosulfanyl)phenyl phenyl ketone CAS No. 1379811-86-5](/img/structure/B1443838.png)
2-Amino-5-(pentafluorosulfanyl)phenyl phenyl ketone
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
2-Amino-5-(pentafluorosulfanyl)phenyl phenyl ketone serves as an important intermediate in organic synthesis, particularly in the preparation of complex molecules with specific functional groups. Its reactivity and the presence of the pentafluorosulfanyl group make it a valuable compound in creating fluorinated compounds, which are of interest due to their enhanced chemical stability and potential bioactivity. For instance, the synthesis of aliphatic sulfur pentafluorides by oxidation of SF₅-containing compounds highlights the utility of fluorinated compounds in creating new molecules with potential applications in materials science and pharmaceuticals (Vida et al., 2014).
Biological and Environmental Transformations
The biotransformation of compounds bearing the pentafluorosulfanyl (SF5-) functional group has been studied to understand their environmental fate and potential biodegradability. Research into the microbial biotransformation of aryl sulfanylpentafluorides, including compounds similar to this compound, shows that microorganisms can modify these compounds, leading to new derivatives. This research is crucial for assessing the environmental impact of fluorinated compounds and their derivatives (Kavanagh et al., 2013).
Applications in Organic Chemistry
Organic synthesis often utilizes fluorinated compounds due to their unique reactivity and ability to improve the pharmacokinetic properties of pharmaceutical agents. The study on the synthesis of benzodiazepines containing a pentafluorosulfanyl group, using 2-amino-5-pentafluorosulfanyl-benzophenone as a precursor, exemplifies the application of such compounds in medicinal chemistry. This research provides insights into how the introduction of the pentafluorosulfanyl group affects the biological activity of compounds, underscoring the significance of fluorinated derivatives in drug design and development (Jose et al., 2021).
properties
IUPAC Name |
[2-amino-5-(pentafluoro-λ6-sulfanyl)phenyl]-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F5NOS/c14-21(15,16,17,18)10-6-7-12(19)11(8-10)13(20)9-4-2-1-3-5-9/h1-8H,19H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESLRNFKNRQKRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)S(F)(F)(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301220032 | |
Record name | (OC-6-21)-(4-Amino-3-benzoylphenyl)pentafluorosulfur | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301220032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379811-86-5 | |
Record name | (OC-6-21)-(4-Amino-3-benzoylphenyl)pentafluorosulfur | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1379811-86-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (OC-6-21)-(4-Amino-3-benzoylphenyl)pentafluorosulfur | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301220032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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